(2Z)-N-acetyl-2-[(4-cyanophenyl)imino]-2H-chromene-3-carboxamide
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Overview
Description
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reaction mechanism, the products formed, and the conditions required for the reaction .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Synthesis Techniques
Eco-friendly Synthesis Approaches
A notable approach involves the synthesis of 2-imino-2H-chromene-3-carboxamides through Knoevenagel condensation of salicylaldehyde derivatives and N-substituted cyanoacetamides using aqueous sodium carbonate or hydrogen carbonate solution at room temperature. This method emphasizes high yield, atom economy, and eco-friendliness (Proença & Costa, 2008).
One-pot Domino Synthesis
Another research focused on the efficient one-pot domino synthesis of new 2-amino-3-cyano-4H-chromene-4-carboxamide derivatives through the acid-induced conjugate addition of isocyanides to 2-imino-2H-chromene-3-carboxamides, highlighting a novel synthesis pathway with high yields (Gyuris et al., 2011).
Biological Applications
Cytotoxic Agents
Compounds derived from 2-imino-2H-chromene-3-carboxamides have been evaluated for their cytotoxic activity against several human cancer cell lines. A study revealed that certain derivatives exhibited potent activity, suggesting their potential as anticancer agents (Gill, Kumari, & Bariwal, 2016).
Antimicrobial Activity
The synthesis of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides and their evaluation for antimicrobial activity identified compounds with significant inhibitory effects against various microbes, underscoring their potential in antimicrobial therapy (Ukhov et al., 2021).
Additional Chemical Properties
Antioxidant and Antibacterial Studies
Research into the synthesis of 4H-chromene-3-carboxamide derivatives and their evaluation for antioxidant and antibacterial activities highlighted promising results. Certain compounds showed strong antioxidant activity and significant antibacterial effects against both Gram-positive and Gram-negative organisms, indicating their broad spectrum of potential applications (Chitreddy & Shanmugam, 2017).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-acetyl-2-(4-cyanophenyl)iminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O3/c1-12(23)21-18(24)16-10-14-4-2-3-5-17(14)25-19(16)22-15-8-6-13(11-20)7-9-15/h2-10H,1H3,(H,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYBRQFUWCUHSEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(=O)C1=CC2=CC=CC=C2OC1=NC3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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